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Compound of Interest

Compound Name: BMS-196085

Cat. No.: B1667181 Get Quote

For Immediate Use by Laboratory and Research Professionals

This document provides crucial operational and logistical guidance for the proper disposal of

BMS-196085, a potent and selective β3 adrenergic receptor agonist. As a specific Safety Data

Sheet (SDS) for BMS-196085 is not readily available, the following procedures are based on

established best practices for the handling and disposal of bioactive small molecule research

compounds. These steps are designed to ensure the safety of laboratory personnel and to

maintain environmental compliance.

Quantitative Data for Handling and Disposal
Due to the absence of a specific SDS for BMS-196085, the following table summarizes its

known chemical properties and inferred handling requirements. This information is critical for a

preliminary risk assessment.
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Property Value Source/Notes

Chemical Name

N-[5-[(1R)-2-[[(1R)-1-[4-

(difluoromethoxy)phenyl]-2-

phenylethyl]amino]-1-

hydroxyethyl]-2-

hydroxyphenyl]methanesulfon

amide

[1]

Molecular Formula C₂₄H₂₆F₂N₂O₅S [1]

Molecular Weight 492.54 g/mol [1][2]

Function

Potent and selective β3

adrenergic receptor full

agonist; partial agonist at the

β1 receptor.[1][2][3]

Investigated for potential

applications in obesity and

type 2 diabetes research.[1][3]

Appearance Assumed to be a solid powder.
Based on typical form of

similar research compounds.

Solubility

Expected to be soluble in

organic solvents such as

DMSO.

Inferred from common practice

for similar small molecule

inhibitors.

Known Hazards

No specific hazard data is

available. As a bioactive

compound, it should be

handled with care to avoid

exposure.

General precautions for

handling biologically active

research chemicals should be

strictly followed.

Storage
Short term: 0 - 4 °C; Long

term: -20 °C.[1]

Follow vendor

recommendations for storage

of the pure compound and

prepared solutions.

Experimental Protocol for Proper Disposal
The following step-by-step protocol should be followed for the disposal of BMS-196085 and

any contaminated materials. This procedure is designed to be conducted within a certified
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laboratory setting.

1. Personal Protective Equipment (PPE) and Handling:

Always wear appropriate PPE, including a lab coat, safety glasses with side shields, and

chemical-resistant gloves (nitrile or neoprene) when handling BMS-196085 in either solid or

solution form.

Conduct all weighing and solution preparation in a certified chemical fume hood to prevent

inhalation of any airborne powder.

2. Waste Segregation and Collection:

Solid Waste: Collect all solid waste contaminated with BMS-196085, including unused

compound, contaminated pipette tips, weigh boats, and gloves, in a dedicated, clearly

labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing BMS-196085, such as unused stock

solutions or experimental media, in a separate, leak-proof, and chemically compatible

hazardous waste container. Do not mix with other waste streams unless permitted by your

institution's Environmental Health and Safety (EHS) department.

Sharps Waste: Any sharps (e.g., needles, scalpels) contaminated with BMS-196085 must be

disposed of in a designated sharps container that is also labeled as hazardous chemical

waste.

3. Labeling of Waste Containers:

All waste containers must be clearly labeled as "Hazardous Waste."

The label must include the full chemical name: "BMS-196085" and list any solvents or other

chemicals present in the container.

Indicate the approximate concentration or quantity of BMS-196085.

The date of waste accumulation should be clearly marked.

4. Storage of Chemical Waste:
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Store sealed hazardous waste containers in a designated and secure satellite accumulation

area within the laboratory.

This area should be well-ventilated and away from general laboratory traffic and incompatible

materials.

Ensure secondary containment is in place to mitigate any potential leaks or spills.

5. Final Disposal Procedure:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal contractor to arrange for the pickup and disposal of the hazardous

waste.

Do not under any circumstances dispose of BMS-196085 down the drain or in the regular

trash.

Maintain a detailed record of the generation and disposal of all waste containing BMS-
196085, in accordance with your institution's policies and local regulations.

Visual Workflow for BMS-196085 Disposal
The following diagram outlines the logical steps and decision-making process for the safe and

compliant disposal of BMS-196085.
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Preparation & Handling

Waste Generation

Waste Collection & Storage

Final Disposal

Start: Handling BMS-196085

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Fume Hood

Identify Waste Type

Solid Waste
(e.g., contaminated gloves, tips)

Solid

Liquid Waste
(e.g., unused solutions)

Liquid

Sharps Waste
(e.g., contaminated needles)

Sharps

Collect in Labeled
Hazardous Solid Waste Container

Collect in Labeled
Hazardous Liquid Waste Container

Collect in Labeled
Hazardous Sharps Container

Store in Designated
Satellite Accumulation Area

Contact EHS or Licensed
Waste Disposal Contractor

Maintain Disposal Records

End: Compliant Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of BMS-196085.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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196085]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667181#bms-196085-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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